2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid

• IUPAC Name: 2-[2-[2-(1,2,4-triazol-1-yl)propanoylamino]ethyl]benzoic acid
• InChI: InChI=1S/C14H16N4O3/c1-10(18-9-15-8-17-18)13(19)16-7-6-11-4-2-3-5-12(11)14(20)21/h2-5,8-10H,6-7H2,1H3,(H,16,19)(H,20,21)
• InChI Key: GPWCQPSRUQCNDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCC1=CC=CC=C1C(=O)O)N2C=NC=N2
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid, also known as TPA or Triprolidine, is a chemical compound that has been widely used in scientific research. It belongs to the class of triazole derivatives and has been synthesized using various methods.

Mechanism of Action

2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid acts as an antagonist of histamine H1 receptors, which are involved in the allergic response. By blocking these receptors, 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid can prevent or reduce the symptoms of allergies, such as itching, sneezing, and runny nose. 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid also has some affinity for serotonin receptors, which may contribute to its sedative effects.
Biochemical and Physiological Effects:
2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid has been shown to have sedative effects in animal studies, as well as in human trials. It has also been shown to have antihistamine and anti-inflammatory effects. 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid has been used to treat various conditions, including allergies, insomnia, and anxiety.

Advantages and Limitations for Lab Experiments

2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid has several advantages for lab experiments, including its low cost, easy availability, and well-established mechanism of action. However, it also has some limitations, including its relatively low potency and selectivity for histamine H1 receptors. Additionally, 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid is not suitable for use in experiments involving the blood-brain barrier, as it can cross this barrier and affect central nervous system function.

Future Directions

For the study of 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid include the development of more potent and selective H1 receptor antagonists, the study of the blood-brain barrier, and the investigation of potential therapeutic uses.

Synthesis Methods

2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid can be synthesized using various methods, including the reaction of 2-aminoethyl benzoate with triazole acetic acid, the reaction of 2-(2-bromoethyl) benzoic acid with sodium azide, and the reaction of 2-(2-chloroethyl) benzoic acid with sodium azide. The yield of 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid from these methods ranges from 50% to 80%.

Scientific Research Applications

2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid has been widely used in scientific research, particularly in the field of pharmacology. It has been used as a reference compound in the development of new drugs, as well as in the study of the mechanism of action of various drugs. 2-[2-[2-(1,2,4-Triazol-1-yl)propanoylamino]ethyl]benzoic acid has also been used in the study of the blood-brain barrier and its permeability to various drugs.